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Compound of Interest |

Compound Name: (Methyilthio)acetic acid
CAS No.: 2444-37-3
Cat. No.: B1199463
Get Quote
. J

CAS: 2444-37-3 | Formula: CsHeO2S | Molecular Weight: 106.14 g/mol

Executive Summary

(Methylthio)acetic acid (MTA) represents a critical structural motif in organosulfur chemistry,
serving as a bridge between simple thioethers and complex carboxylic acids. Characterized by
the juxtaposition of a "soft" nucleophilic sulfur atom and a "hard" electrophilic carboxyl group,
MTA functions as a versatile bidentate ligand in coordination chemistry and a potent enzyme
inhibitor in biological systems. This guide dissects the physicochemical properties, synthetic
pathways, and reactive capabilities of MTA, providing researchers with a grounded framework
for its application in drug development and material science.

Molecular Architecture & Physicochemical Profile

The reactivity of (Methylthio)acetic acid is governed by the inductive effects of the sulfur atom
on the adjacent methylene and carboxyl groups. Unlike acetic acid, the presence of the sulfur
atom at the

-position significantly alters the acidity and coordination potential.
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Physicochemical Data Table

Property Value Structural Implication

Significantly more acidic than
acetic acid (4.76) due to

pKa (25°C) 3.66 sulfur's polarizability and
inductive stabilization of the

carboxylate anion.

Indicates strong intermolecular
Boiling Point 130-131°C (27 mmHg) hydrogen bonding

(dimerization).

Low melting point suggests

Melting Point 13-14°C conformational flexibility of the

bond.

High density relative to
Density 1.219 g/mL aliphatic acids due to the

heavy sulfur atom.

High polarizability,
Refractive Index 1.495 characteristic of sulfur-

containing compounds.

Structural Visualization

The following diagram illustrates the connectivity and the dual-donor nature (O-donor and S-
donor) of the molecule.
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Figure 1: Connectivity of (Methylthio)acetic acid showing the thioether and carboxylic acid
domains.

Synthetic Pathways & Causality
The synthesis of (Methylthio)acetic acid relies on bimolecular nucleophilic substitution (

). The choice of reagents and conditions is dictated by the need to prevent over-alkylation
(formation of sulfonium salts) and to manage the exothermicity of the reaction.

Primary Synthesis Protocol: Thiolate Displacement

Reaction:
Causality in Protocol Design:

» Reagent Choice (Chloroacetic Acid): Chosen over bromoacetic acid to control reaction rate
and reduce cost, despite Br being a better leaving group.

e pH Control: The reaction must remain alkaline to ensure the carboxylic acid is deprotonated
(forming the carboxylate), preventing the sulfur nucleophile from attacking the protonated
acid which could lead to side reactions.

o Temperature Management: The reaction is exothermic. Cooling is essential to prevent the
oxidation of the thiolate to disulfide.

Step-by-Step Methodology:

o Preparation of Nucleophile: In a 3-neck flask, dissolve Sodium Methanethiolate (1.1 eq) in
water at 0°C.

o Addition: Add a solution of Chloroacetic acid (1.0 eq) neutralized with NaOH (to form sodium
chloroacetate) dropwise over 30 minutes.

o Critical Check: Maintain temperature < 10°C to minimize thermal degradation.

» Reaction: Allow to warm to room temperature and stir for 2 hours.
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 Acidification: Cool to 0°C and acidify with conc. HCI to pH 1. This protonates the carboxylate,
causing the product to phase separate or become extractable.

o Extraction: Extract with Dichloromethane (DCM). The product prefers the organic phase in its
protonated form.

 Purification: Vacuum distillation (bp 130°C @ 27 mmHg).

Synthetic Workflow Diagram

Reagents:
NaSMe + CI-CH2-COOH

Neutralization
(Form Na-Chloroacetate)
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(0-10°C, pH >9)

Y

Acidification (HCI)
(Protonation of Carboxylate)

Phase Separation / Extraction

|
v

Product:
(Methylthio)acetic acid
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Figure 2: Step-wise synthetic workflow for the production of (Methylthio)acetic acid.

Reactivity & Coordination Chemistry

MTA acts as a "hybrid" ligand. The sulfur atom is a soft base (high polarizability), while the
carboxylate oxygen is a hard base. This duality allows it to coordinate with a wide spectrum of
metal ions.

Metal Coordination[1]

o Soft Metals (Ag+, Cu+): Coordinate primarily through the Sulfur atom.
o Hard Metals (Ca2+, Mg2+): Coordinate primarily through the Carboxylate Oxygen.

» Borderline Metals (Cu2+, Zn2+): Often form chelate rings involving both S and O donors,
creating stable 5-membered rings.

Biological Inhibition (Sarcosine Oxidase)

MTA is a known competitive and irreversible inhibitor of Sarcosine Oxidase. The mechanism
involves the structural similarity between MTA and the substrate (Sarcosine, N-methylglycine).

e Mechanism: The enzyme attempts to oxidize the S-methyl group (analogous to the N-methyl
of sarcosine), leading to a dead-end complex or covalent modification of the active site.

References
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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